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Compound of Interest

Compound Name: 11,16-Dithiahexacosane

Cat. No.: B15447920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and suppliers of didodecyl disulfide. The compound is identified by CAS

number 63347-82-0 and more commonly by CAS number 2757-37-1. It is an organosulfur

compound with the molecular formula C24H50S2. Didodecyl disulfide sees application as a

lubricant additive, a component in metalworking fluids, and in the manufacturing of polymers

and plastics due to its lubricating properties and high-temperature stability.[1] Additionally, its

potential as an antimicrobial agent is noted, suggesting applications in pharmaceuticals and

cosmetics.[1][2]

Chemical and Physical Properties
The following table summarizes the key quantitative data for di-n-dodecyl disulfide (CAS No.

2757-37-1), which corresponds to the molecular formula associated with CAS No. 63347-82-0.
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Property Value Reference

Molecular Formula C24H50S2 [1][2]

Molecular Weight 402.78 g/mol [1]

IUPAC Name 1-(dodecyldisulfanyl)dodecane [2]

Synonyms
Di-n-dodecyl disulfide, Dilauryl

disulfide
[2]

Melting Point 32.0 to 36.0 °C [2]

Boiling Point 480.8 °C at 760 mmHg [1]

Density 0.889 g/cm³ [1]

Flash Point 216.1 °C [1]

Appearance

White or Colorless to Light

yellow powder, lump, or clear

liquid

Experimental Protocols
Synthesis of Didodecyl Disulfide via Oxidative Coupling
of Dodecanethiol
A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the

oxidative coupling of the corresponding thiol, in this case, dodecanethiol.[2]

Materials:

Dodecanethiol

Oxidizing agent (e.g., Iodine, Hydrogen Peroxide)

Solvent (e.g., Acetonitrile)

Stirring apparatus
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Reaction vessel

Purification setup (e.g., chromatography column)

General Procedure:

Dissolution: Dissolve dodecanethiol in a suitable solvent, such as wet acetonitrile, within a

reaction vessel equipped with a stirrer.

Oxidation: Gradually add the oxidizing agent (e.g., a solution of iodine in the same solvent)

to the stirred solution at room temperature. The reaction progress can often be monitored by

a color change.

Reaction Time: Allow the reaction to proceed for a sufficient duration, which can range from

minutes to several hours, until completion.

Work-up: After the reaction is complete, the mixture is typically quenched, for example, with

a solution of sodium thiosulfate to remove any excess iodine. The organic product is then

extracted using an appropriate solvent.

Purification: The crude product is purified, commonly by column chromatography, to yield

pure didodecyl disulfide.

Characterization: The final product should be characterized using analytical techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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